Cas no 24068-46-0 (3-amino-6,6-dimethylcyclohex-2-en-1-one)

• Product Name: 3-amino-6,6-dimethylcyclohex-2-en-1-one
• CAS No: 24068-46-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD19203859
• CID: 1416216
• PubChem ID: 18187175
• Update Time: 2025-06-11

3-amino-6,6-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-amino-6,6-dimethyl-
• 3-amino-6,6-dimethylcyclohex-2-en-1-one
• AKOS006338888
• 3-amino-6,6-dimethyl-2-cyclohexene-1-one
• SZTYOBVVBFZNGB-UHFFFAOYSA-N
• SCHEMBL4329065
• EN300-263277
• 24068-46-0
• 3-amino-6,6-dimethylcyclohex-2-enone

• MDL： MFCD19203859
• Inchi： 1S/C8H13NO/c1-8(2)4-3-6(9)5-7(8)10/h5H,3-4,9H2,1-2H3
• InChI Key： SZTYOBVVBFZNGB-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1(C)C)N

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on 3-amino-6,6-dimethylcyclohex-2-en-1-one

Chemical Profile of 3-amino-6,6-dimethylcyclohex-2-en-1-one (CAS No. 24068-46-0)

3-amino-6,6-dimethylcyclohex-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 24068-46-0, is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This bicyclic ketone features an amino group and a conjugated system, making it a versatile intermediate for the development of various pharmacologically active molecules. The compound’s molecular framework, characterized by a cyclohexenone core with substituent groups, presents intriguing opportunities for functionalization and derivatization, which are critical for designing novel therapeutic agents.

The chemical structure of 3-amino-6,6-dimethylcyclohex-2-en-1-one consists of a cyclohexene ring with a ketone group at the 2-position and an amino group at the 3-position. The presence of two methyl groups at the 6-position enhances the steric bulk of the molecule, influencing its reactivity and binding properties. This structural motif is particularly relevant in the design of bioactive compounds due to its ability to mimic certain natural products and heterocyclic scaffolds. The compound’s conjugation between the double bond and the carbonyl group also suggests potential applications in photochemical studies and optoelectronic materials.

In recent years, 3-amino-6,6-dimethylcyclohex-2-en-1-one has been explored as a key intermediate in the synthesis of various pharmacophores. Its amino group serves as a nucleophilic site for further functionalization via reductive amination, amide bond formation, or Schiff base condensation reactions. These transformations have been leveraged in the development of novel antimicrobial agents, where the compound’s structural features contribute to improved binding affinity to bacterial enzymes. Additionally, its incorporation into heterocyclic systems has shown promise in generating molecules with enhanced bioavailability and reduced toxicity.

One of the most compelling aspects of 3-amino-6,6-dimethylcyclohex-2-en-1-one is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition often requires precise molecular interactions facilitated by specific scaffolds. The cyclohexenone core of this compound mimics natural product structures known to bind to kinase active sites effectively. Recent studies have demonstrated that derivatives of 3-amino-6,6-dimethylcyclohex-2-en-1-one exhibit potent inhibitory activity against several kinases, including those implicated in cancer progression. These findings highlight the compound’s potential as a lead molecule or building block in drug discovery campaigns.

The synthesis of 3-amino-6,6-dimethylcyclohex-2-en-1-one itself presents an interesting challenge due to its cyclic and conjugated nature. Traditional synthetic routes involve cyclization reactions followed by selective functionalization to introduce the amino group. Advances in catalytic methods have enabled more efficient and sustainable approaches to its preparation. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclohexene ring with high regioselectivity. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The pharmacological evaluation of 3-amino-6,6-dimethylcyclohex-2-en-1-one and its derivatives has revealed intriguing biological activities beyond kinase inhibition. Some studies suggest that this compound exhibits anti-inflammatory properties by modulating cytokine production pathways. The interaction between its amino group and biological targets appears to disrupt inflammatory signaling cascades without significant off-target effects. This makes it an attractive candidate for further investigation in chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

Furthermore, the optoelectronic properties of 3-amino-6,6-dimethylcyclohex-2-en-1-one have been explored in materials science research. The conjugated system within its structure allows it to absorb light across a broad spectrum, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have synthesized polymers based on this compound’s core structure to enhance charge transport properties in electronic devices. Such applications underscore the versatility of 3-amino-6,6-dimethylcyclohex-2-en-1-one, extending beyond pharmaceuticals into advanced functional materials.

The future directions for research on 3-amino-6,6-dimethylcyclohex-2-en-1-one include expanding its synthetic methodologies to enable access to more complex derivatives with tailored biological activities. Computational modeling techniques are being increasingly employed to predict how structural modifications will influence molecular interactions with biological targets. This approach allows for rapid screening of potential drug candidates before experimental synthesis is undertaken, significantly accelerating drug discovery pipelines.

In conclusion,3-amino-6,6-dimethylcyclohex-2-en-1-one (CAS No. 24068-46) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it valuable for synthesizing bioactive molecules targeting various diseases while also serving as a material science component in optoelectronic applications. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,3-amino-*-*dimethylcyclohex-*-*en-*-*1-*-*one*--and its derivatives--are poised to play an increasingly important role in both academic research and industrial development.